molecular formula C13H11ClNO4P B1196849 (Chloromethyl)phenylphosphinic acid p-nitrophenyl ester CAS No. 88144-99-4

(Chloromethyl)phenylphosphinic acid p-nitrophenyl ester

Cat. No. B1196849
CAS RN: 88144-99-4
M. Wt: 311.66 g/mol
InChI Key: KDRPNFGJOVCCSH-UHFFFAOYSA-N
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Description

(Chloromethyl)phenylphosphinic acid p-nitrophenyl ester, also known as (Chloromethyl)phenylphosphinic acid p-nitrophenyl ester, is a useful research compound. Its molecular formula is C13H11ClNO4P and its molecular weight is 311.66 g/mol. The purity is usually 95%.
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properties

CAS RN

88144-99-4

Product Name

(Chloromethyl)phenylphosphinic acid p-nitrophenyl ester

Molecular Formula

C13H11ClNO4P

Molecular Weight

311.66 g/mol

IUPAC Name

1-[chloromethyl(phenyl)phosphoryl]oxy-4-nitrobenzene

InChI

InChI=1S/C13H11ClNO4P/c14-10-20(18,13-4-2-1-3-5-13)19-12-8-6-11(7-9-12)15(16)17/h1-9H,10H2

InChI Key

KDRPNFGJOVCCSH-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)P(=O)(CCl)OC2=CC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

C1=CC=C(C=C1)P(=O)(CCl)OC2=CC=C(C=C2)[N+](=O)[O-]

synonyms

4-nitrophenyl chloromethyl(phenyl)phosphinate
CMPP

Origin of Product

United States

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